Cas no 1248442-30-9 (1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine
• CAS No: 1248442-30-9
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 6343421
• PubChem ID: 61494751
• Update Time: 2025-07-23

1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine
• EN300-1105650
• AKOS010755914
• 1248442-30-9
• 1-[3-(1H-imidazol-1-yl)propyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H12N6/c9-8-11-7-14(12-8)4-1-3-13-5-2-10-6-13/h2,5-7H,1,3-4H2,(H2,9,12)
• InChI Key： MKWXUIJAIWLMCK-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCN1C=NC(N)=N1

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine

Introduction to 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine (CAS No. 1248442-30-9)

1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1248442-30-9, belongs to a class of heterocyclic organic molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this compound, particularly its incorporation of both imidazole and triazole moieties, make it a compelling candidate for further exploration in medicinal chemistry.

The molecular structure of 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine consists of a propyl chain linked to a triazole ring, which is further connected to an imidazole ring. This arrangement confers upon the compound a distinct set of chemical and biological properties that are highly relevant to modern drug discovery efforts. The presence of both nitrogen-containing heterocycles suggests that this molecule may possess significant interactions with biological targets, making it a promising scaffold for the development of new therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in the design of novel pharmaceuticals. The imidazole and triazole rings are particularly well-studied due to their prevalence in bioactive natural products and their ability to form stable complexes with biological macromolecules. For instance, many antifungal and antiviral drugs contain these heterocycles in their structures, highlighting their importance in medicinal chemistry.

The synthesis of 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the triazole ring, followed by its functionalization with the imidazole moiety. The propyl chain is then introduced through subsequent reactions, such as nucleophilic substitution or coupling reactions. The exact synthetic route can vary depending on the specific requirements of the research or industrial application.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary studies have suggested that 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For example, research has indicated that derivatives of imidazole and triazole have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. While more extensive studies are needed to fully elucidate its pharmacological profile, these initial findings are encouraging and warrant further investigation.

The development of new drug candidates often involves the use of computational methods to predict and optimize their properties. Molecular modeling techniques can be employed to explore the interactions between 1-3-(1H-imidazol-1-yl)propyl-1H-1,2,4-triazol-3-amine and potential biological targets such as enzymes or receptors. These simulations can help researchers identify key binding sites and optimize the compound's structure for improved efficacy and selectivity. Additionally, computational studies can provide insights into the compound's metabolic stability and pharmacokinetic properties, which are critical factors in drug development.

In addition to its potential therapeutic applications, 1-3-(1H-imidazol-1-ylopropyl)-lH-l ,2 ,4 -triazol -3 -amine may also find utility in other areas of research. For instance, its unique structural features make it a valuable tool for studying molecular recognition processes and for developing new materials with tailored properties. The compound's ability to form stable complexes with other molecules could be exploited in the design of sensors or catalysts that are based on coordination chemistry principles.

The field of pharmaceutical chemistry is constantly evolving, with new discoveries and technologies shaping the way drugs are designed and developed. As our understanding of biological systems improves, so does our ability to create more targeted and effective therapeutic agents. Compounds like 1 -3 -( l H -imidaz ol - l - yl ) prop yl - l H - l ,2 ,4 -triaz ol -3 -amin e (CAS No . 1248442 -30 -9 ) represent just a few examples of how innovative chemical approaches can lead to breakthroughs in medicine . By continuing to explore the potential of heterocyclic compounds , researchers can unlock new possibilities for treating a wide range of diseases.

The future directions for research on 1 -3 -( l H -imidaz ol - l - yl ) prop yl - l H - l ,2 ,4 -triaz ol -3 -amin e are numerous . Further pharmacological studies will be essential to determine its exact mechanism of action and therapeutic potential . Additionally , investigations into its synthetic pathways could lead to more efficient methods for producing this compound on an industrial scale . As interest in personalized medicine grows , compounds like this one may play a crucial role in developing tailored treatments for individual patients . With continued investment in research and development , we can expect to see even more exciting applications emerge from this class of molecules.